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Compound of Interest

Compound Name:
1-(4-Bromophenyl)aziridine-2-

carboxamide

CAS No.: 933453-54-4

Cat. No.: B15173046

Get Quote

Executive Summary
Bromophenyl aziridines represent a specialized class of nitrogen-containing heterocycles

characterized by high ring strain (~27 kcal/mol) and significant electrophilicity. Unlike passive

scaffolds, the aziridine moiety acts as a "warhead," capable of covalent interaction with

biological nucleophiles (DNA bases, cysteine proteases). The incorporation of a bromophenyl

group modulates the pharmacokinetics (logP) and electronic susceptibility of the ring, creating

a tunable platform for antineoplastic and antimicrobial agent design.

This guide dissects the molecular architecture of these compounds, providing a rational SAR

framework to optimize potency while managing the inherent toxicity of alkylating agents.

Chemical Foundation & Mechanism
The biological activity of bromophenyl aziridines is driven by the nucleophilic ring-opening

reaction.
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The Electrophilic Warhead
The aziridine ring is susceptible to nucleophilic attack due to angle strain.

Mechanism: In physiological pH, N-activated aziridines (e.g., N-sulfonyl, N-acyl) undergo ring

opening via an SN2 mechanism.

Target: The N7 position of Guanine (in DNA) or the thiol (-SH) group of cysteine residues in

enzymes.

The Bromine Effect: The bromine atom on the phenyl ring exerts a dual effect:

Electronic: Through inductive withdrawal (-I), it slightly deactivates the phenyl ring but

increases the acidity of the benzylic protons.

Lipophilic: It significantly increases the partition coefficient (logP), enhancing passive

transport across bacterial cell walls or cancer cell membranes.

Mechanism of Action Diagram
The following diagram illustrates the DNA alkylation pathway, the primary mode of cytotoxicity

for this scaffold.
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Figure 1: Mechanism of aziridine ring opening and DNA alkylation via SN2 attack.

Structure-Activity Relationship (SAR) Analysis
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The SAR of bromophenyl aziridines can be divided into three critical regions: the N-Substituent

(Region A), the Aziridine Core (Region B), and the Bromophenyl Tail (Region C).

Region A: The N-Substituent (The "Trigger")
The substituent on the nitrogen atom determines the stability and reactivity of the ring.

Electron-Withdrawing Groups (EWGs): Sulfonyl (-SO2R) and Acyl (-COR) groups pull

electron density from the nitrogen, preventing protonation but making the ring carbons more

electrophilic for nucleophilic attack.

Insight:N-Sulfonyl derivatives are generally more potent anticancer agents than N-acyl

derivatives due to optimal hydrolytic stability and reactivity balance.

Electron-Donating Groups (EDGs): Alkyl groups increase nitrogen basicity. While this aids

protonation, it often leads to premature hydrolysis or toxicity before reaching the target.

Region B: The Aziridine Core (The "Warhead")
C2-Substitution: The presence of the phenyl group at C2 creates a chiral center.

Stereochemistry: Biological activity is often stereoselective. For many aziridines, the (S)-

enantiomer shows superior DNA binding affinity compared to the (R)-enantiomer.

C3-Substitution: Adding methyl groups at C3 (the terminal carbon) introduces steric

hindrance, usually decreasing potency by blocking the nucleophile's approach.

Region C: The Bromophenyl Tail (The "Anchor")
The position of the bromine atom on the phenyl ring is critical for optimizing the "lock-and-key"

fit within enzyme active sites or DNA grooves.
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Position Electronic Effect Steric Effect Biological Impact

Para (4-Br)
Inductive withdrawal;

Resonance donation.
Low steric clash.

High. Enhances

lipophilicity (logP)

without disrupting

binding geometry.

Preferred for systemic

agents.

Meta (3-Br)
Strong inductive

withdrawal.
Moderate clash.[1]

Moderate. Can alter

the twist angle of the

phenyl ring relative to

the aziridine.

Ortho (2-Br) Steric crowding. High clash.

Low. Often interferes

with the approach of

the target nucleophile

due to proximity to the

aziridine ring.

Synthetic Protocol: Gabriel-Cromwell Method
To study this SAR, a reliable synthesis is required. The Gabriel-Cromwell reaction is the

industry standard for generating 2-aryl aziridines.

Workflow Diagram
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Figure 2: Gabriel-Cromwell synthesis pathway for N-sulfonyl-2-arylaziridines.

Step-by-Step Protocol
Imine Formation: Reflux 4-bromobenzaldehyde (1.0 eq) with benzenesulfonamide (1.0 eq)

and catalytic p-toluenesulfonic acid in toluene using a Dean-Stark trap to remove water.
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Bromination: Treat the isolated imine with bromine (Br2) or N-bromosuccinimide (NBS) in

dichloromethane at 0°C to form the vicinal dibromide or alpha-bromo-beta-amino

intermediate.

Cyclization: Dissolve the intermediate in acetonitrile. Add anhydrous Potassium Carbonate

(K2CO3, 2.0 eq) and a phase transfer catalyst (TEBA). Stir at room temperature for 4-6

hours.

Purification: Filter salts, evaporate solvent, and recrystallize from ethanol/hexane to yield the

pure aziridine.

Representative Biological Data
The following table summarizes the SAR trends observed in N-substituted aryl aziridines,

extrapolating for the bromophenyl pharmacophore based on comparative literature [1, 2].

Table 1: Comparative SAR of N-Benzenesulfonyl-2-phenylaziridine Derivatives
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Cmpd R (Phenyl)
N-
Substituent

LogP (Calc)

Relative
Potency
(Antimicrob
ial)

Notes

1a H -SO2Ph 2.1 +
Baseline

activity.

1b 4-Br -SO2Ph 2.9 +++

High

lipophilicity

aids

penetration;

Br stabilizes

metabolic

clearance.

1c 4-OCH3 -SO2Ph 2.0 ++

Electron

donor

deactivates

benzylic

attack slightly.

1d 2-Br -SO2Ph 2.9 +

Steric

hindrance at

ortho position

reduces

target

binding.

1e 4-Br -H 1.5 -

Unstable;

rapid

hydrolysis

before

reaching

target.

Note: "+++" indicates MIC values typically in the 4–16 µg/mL range against Gram-positive

strains like S. aureus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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